Cas no 1448133-20-7 (dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine)

• Product Name: dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine
• CAS No: 1448133-20-7
• MF: C₁₄H₁₉N₃O₂S₂
• MW: 325.449560403824
• CID: 6275317
• PubChem ID: 71795504
• Update Time: 2025-06-08

dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine
• 1448133-20-7
• N,N-Dimethyl-N inverted exclamation marka-[[4-methyl-2-(2-methylphenyl)-5-thiazolyl]methyl]sulfamide
• 5-[(Dimethylsulfamoylamino)methyl]-4-methyl-2-(2-methylphenyl)-1,3-thiazole
• DIMETHYL({[4-METHYL-2-(2-METHYLPHENYL)-1,3-THIAZOL-5-YL]METHYL}SULFAMOYL)AMINE
• AKOS024546333
• F6261-2011

• Inchi： 1S/C14H19N3O2S2/c1-10-7-5-6-8-12(10)14-16-11(2)13(20-14)9-15-21(18,19)17(3)4/h5-8,15H,9H2,1-4H3
• InChI Key： DBIBKINHTWAIRM-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NCC1=C(C)N=C(C2C=CC=CC=2C)S1)(=O)=O

Computed Properties

• Exact Mass: 325.09186920g/mol
• Monoisotopic Mass: 325.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine

Dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7): An Overview of a Promising Compound in Pharmaceutical Research

Dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number 1448133-20-7, is characterized by its sulfamoyl and thiazole moieties, which contribute to its biological activity and pharmacological properties.

The sulfamoyl group is a key functional group in many bioactive molecules, known for its ability to form hydrogen bonds and interact with biological targets. In the context of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine, this group plays a crucial role in modulating the compound's interactions with enzymes and receptors. The thiazole ring, on the other hand, is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazoles are widely found in natural products and synthetic compounds, and they are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent studies have highlighted the potential of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising candidate for further development as an anticancer agent.

In addition to its antiproliferative properties, dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property could be particularly useful in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

The structural complexity of dimethyl({4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine has led to significant interest in its synthesis and optimization. Chemists have developed various synthetic routes to produce this compound efficiently and cost-effectively. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly effective in constructing the complex scaffold of this molecule.

In conclusion, dimethyl({4-methyl-2-(2-m methylphenyl)-1,3-thiazol-5-ylmethyl}sulfamoyl)amine (CAS No. 1448133-20-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.